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Compound of Interest

Compound Name: 11alpha-Acetoxyprogesterone

CAS No.: 2268-98-6

Cat. No.: B1580999

Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 11alpha-Acetoxyprogesterone. The protocols

outlined below are designed to ensure personnel safety, maintain experimental integrity, and

comply with regulatory standards. The causality behind each procedural choice is explained to

foster a deep understanding of the necessary safety measures.

Hazard Classification and Risk Assessment
11alpha-Acetoxyprogesterone is a synthetic progestin, a derivative of the natural hormone

progesterone. The National Institute for Occupational Safety and Health (NIOSH) classifies

progesterone as a hazardous drug due to its potential for developmental and reproductive

toxicity.[1] As a derivative, 11alpha-Acetoxyprogesterone should be handled with the same

precautions. The primary routes of occupational exposure are inhalation of the powdered form,

dermal contact, and accidental ingestion. Chronic exposure to potent hormonal compounds

can lead to adverse health effects. Therefore, a comprehensive personal protective equipment

(PPE) strategy is not merely a recommendation but a critical component of laboratory safety.
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Engineering and Administrative Controls: The First
Line of Defense
Before detailing PPE, it is crucial to emphasize that PPE is the last line of defense. Engineering

and administrative controls are paramount in minimizing exposure.

Engineering Controls: Whenever possible, 11alpha-Acetoxyprogesterone powder should

be handled in a ventilated enclosure, such as a chemical fume hood or a powder

containment hood.[2] This minimizes the risk of inhaling airborne particles.

Administrative Controls: Access to areas where 11alpha-Acetoxyprogesterone is handled

should be restricted. All personnel must receive training on the hazards of this compound

and the proper use of PPE. A written Chemical Hygiene Plan, as required by OSHA's

Laboratory Standard (29 CFR 1910.1450), must be in place and readily accessible.[3][4][5]

Personal Protective Equipment (PPE): A Detailed
Protocol
The following PPE is mandatory when handling 11alpha-Acetoxyprogesterone in powder or

solution form. These recommendations are based on the guidelines for handling hazardous

drugs, such as those outlined in USP Chapter <800>.
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves (meeting ASTM D6978

standard)

Progesterone and its

derivatives can be absorbed

through the skin.

Chemotherapy-rated gloves

are tested for resistance to

permeation by hazardous

drugs.[3][6][7][8] Double-

gloving provides an additional

layer of protection against

tears and contamination during

doffing.

Gown

Disposable, polyethylene-

coated gown with long sleeves

and closed cuffs

A disposable, fluid-resistant

gown protects the wearer's

clothing and skin from

contamination. The back-

closure design offers better

protection than a standard lab

coat.[1]

Eye Protection Goggles or a face shield

Protects the eyes and face

from splashes of solutions or

accidental aerosolization of the

powder. Standard safety

glasses with side shields are

insufficient.[1]

Respiratory Protection
NIOSH-approved N95

respirator or higher

Prevents the inhalation of

airborne powder particles. A

surgical mask is not a

substitute for a respirator. Fit-

testing of the respirator is

required to ensure a proper

seal.[1]

Shoe Covers Two pairs of disposable shoe

covers

Prevents the tracking of

contaminants out of the

designated handling area. The
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outer pair is removed upon

exiting the immediate work

area.[1]

Step-by-Step Donning and Doffing Procedures
Proper donning and doffing of PPE are critical to prevent cross-contamination.
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Perform Hand Hygiene

Don Inner Pair of Gloves

Don Gown

Don Outer Pair of Gloves over Cuff

Don Shoe Covers

Don N95 Respirator

Don Goggles or Face Shield
 

Remove Outer Pair of Gloves

Remove Gown

Perform Hand Hygiene

Remove Goggles or Face Shield

Remove N95 Respirator

Remove Shoe Covers

Remove Inner Pair of Gloves

Perform Thorough Hand Hygiene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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